Cas no 138786-87-5 (1H-Pyrazole-3-carboxamide, N-(1,1-dimethylethyl)-5-methyl-4-nitro-)
138786-87-5 structure
Product Name:1H-Pyrazole-3-carboxamide, N-(1,1-dimethylethyl)-5-methyl-4-nitro-
CAS No:138786-87-5
MF:C9H14N4O3
MW:226.232461452484
CID:1255646
PubChem ID:15126158
Update Time:2025-04-20
1H-Pyrazole-3-carboxamide, N-(1,1-dimethylethyl)-5-methyl-4-nitro- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-3-carboxamide, N-(1,1-dimethylethyl)-5-methyl-4-nitro-
- DTXSID701170580
- N-(1,1-Dimethylethyl)-5-methyl-4-nitro-1H-pyrazole-3-carboxamide
- 138786-87-5
-
- Inchi: 1S/C9H14N4O3/c1-5-7(13(15)16)6(12-11-5)8(14)10-9(2,3)4/h1-4H3,(H,10,14)(H,11,12)
- InChI Key: XFCHSIWOBSARBO-UHFFFAOYSA-N
- SMILES: O=C(C1C(=C(C)NN=1)[N+](=O)[O-])NC(C)(C)C
Computed Properties
- Exact Mass: 226.10672
- Monoisotopic Mass: 226.10659032g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 104Ų
Experimental Properties
- PSA: 100.92
1H-Pyrazole-3-carboxamide, N-(1,1-dimethylethyl)-5-methyl-4-nitro- Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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